Cas no 197250-99-0 (1-(But-1-yn-1-yl)-4-methoxybenzene)

1-(But-1-yn-1-yl)-4-methoxybenzene is a substituted aromatic compound featuring a terminal alkyne group and a methoxy substituent on the benzene ring. This structure offers versatility in organic synthesis, particularly in coupling reactions such as Sonogashira, where the alkyne functionality enables the formation of carbon-carbon bonds. The electron-donating methoxy group enhances reactivity in electrophilic aromatic substitution reactions, making it useful for further derivatization. Its well-defined molecular architecture ensures consistent performance in research and industrial applications, including pharmaceuticals and material science. The compound’s stability under standard conditions and high purity make it a reliable intermediate for advanced chemical synthesis.

1-(But-1-yn-1-yl)-4-methoxybenzene structure

197250-99-0 structure

Product Name:1-(But-1-yn-1-yl)-4-methoxybenzene

CAS No:197250-99-0

MF:C₁₁H₁₂O

MW:160.212383270264

CID:117083

PubChem ID:45090989

Update Time:2025-06-08

1-(But-1-yn-1-yl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(1-butyn-1-yl)-4-methoxy-
- 1-(But-1-yn-1-yl)-4-methoxybenzene
- 1-but-1-ynyl-4-methoxybenzene
- Benzene, 1-(1-butynyl)-4-methoxy- (9CI)
- DTXSID80666729
- 197250-99-0
- SCHEMBL10102350
- Inchi： 1S/C11H12O/c1-3-4-5-10-6-8-11(12-2)9-7-10/h6-9H,3H2,1-2H3
- InChI Key： KFCZINMOAMGOBE-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C#CCC)=CC=1

Computed Properties

Exact Mass: 160.08886
Monoisotopic Mass: 160.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 247.9±23.0 °C at 760 mmHg
Flash Point: 97.3±18.3 °C
PSA: 9.23
Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(But-1-yn-1-yl)-4-methoxybenzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(But-1-yn-1-yl)-4-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B111055-25mg	1-(But-1-yn-1-yl)-4-methoxybenzene	197250-99-0		25mg	$ 135.00	2022-06-07
TRC	B111055-50mg	1-(But-1-yn-1-yl)-4-methoxybenzene	197250-99-0		50mg	$ 225.00	2022-06-07
Crysdot LLC	CD12099382-1g	1-(But-1-yn-1-yl)-4-methoxybenzene	197250-99-0	95+%	1g	$1551	2024-07-24
Crysdot LLC	CD12099382-5g	1-(But-1-yn-1-yl)-4-methoxybenzene	197250-99-0	95+%	5g	$4286	2024-07-24